Octyltin trichloride
Cat. No. B049613
Key on ui cas rn:
3091-25-6
M. Wt: 338.3 g/mol
InChI Key: INTLMJZQCBRQAT-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
Patent
US04148814
Procedure details
Following the procedure outlined in Example 1, except that di-n-octyltin dichloride is used in place of dimethyltin dichloride, n-octyl chloride in place of methyl chloride, and tetramethylenemethylsulfonium iodide in place of trimethylsulfonium iodide, there is obtained n-octyltin trichloride.
[Compound]
Name
tetramethylenemethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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C([Sn:9]([Cl:19])([Cl:18])[CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17])CCCCCCC.C([Cl:28])CCCCCCC>>[CH2:10]([Sn:9]([Cl:18])([Cl:19])[Cl:28])[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C(CCCCCCC)[Sn](CCCCCCCC)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(CCCCCCC)Cl
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Step Three
[Compound]
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Name
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tetramethylenemethylsulfonium iodide
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
C(CCCCCCC)[Sn](Cl)(Cl)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
